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Compound of Interest

Compound Name: Didodecyl hydrogen phosphate

CAS No.: 7057-92-3

Cat. No.: B1204631

Get Quote

Phosphate-based surfactants are amphiphilic molecules characterized by a hydrophilic

phosphate head group and one or more hydrophobic alkyl (hydrocarbon) tails.[1] This structure

allows them to reduce interfacial tension and self-assemble into micelles above a certain

concentration.[2] Their anionic nature and resemblance to natural phospholipids make them

particularly suitable for pharmaceutical and cosmetic applications.[3]

This guide will focus on comparing DDHP against two relevant archetypes:

Mono-alkyl Phosphates (e.g., Dodecyl dihydrogen phosphate): Surfactants with a single

hydrophobic tail.

Di-alkyl Phosphates with longer chains (e.g., Dicetyl Phosphate - DCP): Surfactants with two

hydrophobic tails, but of a different length than DDHP.

Table 1: Physicochemical Properties of Selected Phosphate-Based Surfactants
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Surfactant
Common
Abbreviation

Chemical
Formula

Molecular
Weight ( g/mol
)

Hydrophobic
Chain(s)

Di-dodecyl

hydrogen

phosphate

DDHP C₂₄H₅₁O₄P 434.63 2 x C12 (Lauryl)

Dodecyl

dihydrogen

phosphate

- C₁₂H₂₇O₄P 266.32 1 x C12 (Lauryl)

Dicetyl

phosphate
DCP C₃₂H₆₇O₄P 546.85 2 x C16 (Cetyl)

Data sourced from[4][5][6][7]

Key Performance Metrics: A Head-to-Head
Comparison
The utility of a surfactant is defined by its performance in specific applications. Here, we

compare DDHP and its counterparts across three critical areas: surface activity, emulsification,

and nanoparticle synthesis.

Critical Micelle Concentration (CMC) and Surface
Activity
The Critical Micelle Concentration (CMC) is the concentration at which surfactant monomers

begin to form aggregates called micelles.[8] It is a fundamental measure of surfactant

efficiency; a lower CMC indicates that less surfactant is needed to saturate interfaces and

achieve effects like solubilization.[9]

The structure of the hydrophobic tail plays a significant role in determining CMC. Generally, for

a given head group, increasing the length of the alkyl chain decreases the CMC, as the greater

hydrophobicity drives the molecules out of the aqueous phase to form micelles more readily.
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While specific, experimentally-verified CMC values for DDHP are not readily available in public

literature, we can infer its behavior based on its structure:

DDHP vs. Mono-dodecyl phosphate: DDHP possesses two C12 tails, giving it substantially

greater hydrophobicity than its single-tailed counterpart. This increased hydrophobicity would

lead to a significantly lower CMC.

DDHP vs. Dicetyl Phosphate (DCP): DCP has two C16 tails. Since its alkyl chains are longer

than DDHP's C12 tails, DCP would be expected to have an even lower CMC.

The determination of CMC is a crucial first step in characterizing any surfactant. A detailed

protocol for this is provided in Section 3.1.

Emulsification and Emulsion Stability
Phosphate esters are excellent emulsifying agents, capable of stabilizing oil-in-water (o/w) or

water-in-oil (w/o) systems.[10][11] The choice between a mono-alkyl and a di-alkyl phosphate

can significantly impact emulsion properties.

Mono-alkyl Phosphates: With a single tail and a relatively large head group, they tend to

form less tightly packed films at the oil-water interface.

Di-alkyl Phosphates (DDHP, DCP): The two hydrophobic tails allow for denser packing at the

interface, creating a more robust interfacial film. This generally leads to the formation of more

stable emulsions. DDHP, with its two C12 tails, provides a strong anchor in the oil phase

while the phosphate head group remains in the aqueous phase. This structure is highly

effective at preventing droplet coalescence. DCP functions similarly but its longer C16 chains

can provide even greater stability for certain oil phases.[12]

The diagram below illustrates the structural difference in interfacial packing.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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